3-hydroxy-3-[2-(4-iodophenyl)-2-oxoethyl]-1-propyl-1,3-dihydro-2H-indol-2-one

• Molecular Formula: C19H18INO3
• Molecular Weight: 435.3 g/mol
• IUPAC Name: 3-hydroxy-3-[2-(4-iodophenyl)-2-oxoethyl]-1-propylindol-2-one
• InChI: InChI=1S/C19H18INO3/c1-2-11-21-16-6-4-3-5-15(16)19(24,18(21)23)12-17(22)13-7-9-14(20)10-8-13/h3-10,24H,2,11-12H2,1H3
• InChI Key: HEODVIUVKHFGNP-UHFFFAOYSA-N
• SMILES: CCCN1C2=CC=CC=C2C(C1=O)(CC(=O)C3=CC=C(C=C3)I)O

Description

3-hydroxy-3-[2-(4-iodophenyl)-2-oxoethyl]-1-propyl-1,3-dihydro-2H-indol-2-one, also known as GR24, is a synthetic compound that belongs to the family of strigolactones. It was first discovered in 2003 and has since been extensively studied due to its potential applications in the field of plant science.

Mechanism of Action

3-hydroxy-3-[2-(4-iodophenyl)-2-oxoethyl]-1-propyl-1,3-dihydro-2H-indol-2-one acts as a signaling molecule that triggers the germination of parasitic plant seeds. It binds to specific receptors in the plant's root system, which then triggers a series of biochemical reactions that lead to the germination of the parasite.
Biochemical and Physiological Effects:
3-hydroxy-3-[2-(4-iodophenyl)-2-oxoethyl]-1-propyl-1,3-dihydro-2H-indol-2-one has been shown to have a variety of biochemical and physiological effects on plants. It can induce the production of secondary metabolites, such as flavonoids and alkaloids, which are important for plant growth and defense. It can also increase the root length and biomass of plants, which can improve their ability to absorb nutrients and water from the soil.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-hydroxy-3-[2-(4-iodophenyl)-2-oxoethyl]-1-propyl-1,3-dihydro-2H-indol-2-one in lab experiments is its high potency and specificity. It can be used in very small concentrations and has a high degree of selectivity for its target receptors. However, one of the limitations of using 3-hydroxy-3-[2-(4-iodophenyl)-2-oxoethyl]-1-propyl-1,3-dihydro-2H-indol-2-one is its high cost and the complexity of its synthesis, which can limit its use in large-scale experiments.

Future Directions

There are several potential future directions for the study of 3-hydroxy-3-[2-(4-iodophenyl)-2-oxoethyl]-1-propyl-1,3-dihydro-2H-indol-2-one. One area of research is the development of more efficient and cost-effective synthesis methods for the compound. Another area of research is the exploration of its potential applications in other fields, such as medicine and biofuels. Finally, there is a need for further research on the ecological impact of using 3-hydroxy-3-[2-(4-iodophenyl)-2-oxoethyl]-1-propyl-1,3-dihydro-2H-indol-2-one as a natural herbicide, including its effects on non-target organisms and the environment as a whole.
In conclusion, 3-hydroxy-3-[2-(4-iodophenyl)-2-oxoethyl]-1-propyl-1,3-dihydro-2H-indol-2-one is a synthetic compound with a variety of potential applications in the field of plant science. Its high potency and specificity make it a valuable tool for laboratory experiments, and its potential as a natural herbicide could have significant implications for agriculture. However, further research is needed to fully understand its mechanism of action and its potential impact on the environment.

Synthesis Methods

The synthesis of 3-hydroxy-3-[2-(4-iodophenyl)-2-oxoethyl]-1-propyl-1,3-dihydro-2H-indol-2-one involves several steps, including the reaction of a ketone with an aldehyde, followed by the addition of a propyl group and an iodine atom. The final product is obtained through a series of purification steps, including recrystallization and column chromatography.

Scientific Research Applications

3-hydroxy-3-[2-(4-iodophenyl)-2-oxoethyl]-1-propyl-1,3-dihydro-2H-indol-2-one has been shown to have a variety of applications in the field of plant science. It is a potent germination stimulant for parasitic plants, such as Striga and Orobanche, which are major agricultural pests. Therefore, it has the potential to be used as a natural herbicide to control these pests.